Cas no 50685-30-8 (3-[(4-hydroxyphenyl)amino]-5,5-dimethylcyclohex-2-en-1-one)

• Product Name: 3-[(4-hydroxyphenyl)amino]-5,5-dimethylcyclohex-2-en-1-one
• CAS No: 50685-30-8
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 934105
• PubChem ID: 333139
• Update Time: 2025-04-19

3-[(4-hydroxyphenyl)amino]-5,5-dimethylcyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-[(4-hydroxyphenyl)amino]-5,5-dimethylcyclohex-2-en-1-one
• 3-(4-hydroxyanilino)-5,5-dimethylcyclohex-2-en-1-one
• 3-(4-Hydroxy-phenylamino)-5,5-dimethyl-cyclohex-2-enone
• 3-p-Hydroxyanilino-5,5-dimethyl-2-cyclohexenon
• 5.5-Dimethyl-3-(4'-hydroxyanilino)cyclohex-2-en-1-on
• AC1L7CM0
• AC1Q2CGX
• Ambcb5404787
• CBMicro_020137
• NSC333202
• Oprea1_302153
• Oprea1_597596
• STK079383
• CCG-8130
• 50685-30-8
• NSC 333202
• MLS001203818
• DS-014006
• DTXSID20318619
• AKOS000610513
• 3-[(4-Hydroxyphenyl)amino]-5,5-dimethyl-cyclohex-2-en-1-one
• NSC-333202
• SR-01000499510
• 3-[(4-hydroxyphenyl)amino]-5,5-dimethyl-2-cyclohexen-1-one
• CHEMBL2139673
• SR-01000499510-1
• HMS1613F10
• BIM-0019915.P001
• SMR000513560

• Inchi： 1S/C14H17NO2/c1-14(2)8-11(7-13(17)9-14)15-10-3-5-12(16)6-4-10/h3-7,15-16H,8-9H2,1-2H3
• InChI Key： YOXNZHPNAXSUNO-UHFFFAOYSA-N
• SMILES： O=C1C=C(CC(C)(C)C1)NC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 231.12601
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33
• LogP: 3.15010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines